(4-Chloro-3-methylpyridin-2-yl)methanol hydrochloride
Overview
Description
“(4-Chloro-3-methylpyridin-2-yl)methanol hydrochloride” is a chemical compound with the linear formula C7H9Cl2NO . It has a molecular weight of 194.062 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “(4-Chloro-3-methylpyridin-2-yl)methanol hydrochloride” is represented by the linear formula C7H9Cl2NO . The exact mass of the compound is 157.02900 .properties
CAS RN |
152402-96-5 |
|---|---|
Product Name |
(4-Chloro-3-methylpyridin-2-yl)methanol hydrochloride |
Molecular Formula |
C7H9Cl2NO |
Molecular Weight |
194.06 g/mol |
IUPAC Name |
(4-chloro-3-methylpyridin-2-yl)methanol;hydrochloride |
InChI |
InChI=1S/C7H8ClNO.ClH/c1-5-6(8)2-3-9-7(5)4-10;/h2-3,10H,4H2,1H3;1H |
InChI Key |
JKIGKIFWZNSOJX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CN=C1CO)Cl.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methanamine](/img/structure/B8807294.png)
